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Introduction
Uridine-cytidine kinase 2 (UCK2) is a key enzyme in the pyrimidine salvage pathway, catalyzing

the phosphorylation of uridine and cytidine to their respective monophosphates, UMP and

CMP.[1][2][3][4] This pathway is crucial for the synthesis of nucleotides required for DNA and

RNA production.[4][5] In many cancer cells, there is an increased reliance on the pyrimidine

salvage pathway to sustain rapid proliferation, making UCK2 a compelling target for therapeutic

intervention.[1][2][5][6] UCK2 Inhibitor-2 is a valuable tool for studying the metabolic and non-

metabolic roles of UCK2 in both normal and diseased states. This document provides detailed

application notes and protocols for utilizing UCK2 Inhibitor-2 in your research.

UCK2 Inhibitor-2
UCK2 Inhibitor-2 is a non-competitive inhibitor of human uridine-cytidine kinase 2.[1][2][3][5]

Its utility lies in its ability to specifically block the pyrimidine salvage pathway, allowing for the

investigation of its downstream effects on cellular metabolism and signaling.

Quantitative Data
The following table summarizes the key quantitative data for UCK2 Inhibitor-2 and other

relevant UCK2 inhibitors for comparative purposes.
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Inhibitor Type Target IC50 Ki
Cell-
Based
Activity

Referenc
e
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UCK2
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inhibition of

uridine

salvage in

K562 cells

at 50 µM

[1][2][3][7]

UCK2

Inhibitor-3

Non-

competitive

Human

UCK2
16.6 µM - - [8]

Flavokawai

n B
- UCK2 - 618.12 nM

Reduction

in ADP

production

in HT-29

cell lysate

[9]

Alpinetin - UCK2 - 321.38 nM

Reduction

in ADP

production

in HT-29

cell lysate

[9]

Signaling Pathways Involving UCK2
UCK2 has been shown to be involved in several signaling pathways that are critical for cell

proliferation, survival, and metastasis. UCK2 Inhibitor-2 can be used to probe the role of the

pyrimidine salvage pathway in these processes.
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Diagram 1: UCK2's role in the pyrimidine salvage pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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